(4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione

• Molecular Formula: C21H20ClNO4
• Molecular Weight: 385.8 g/mol
• IUPAC Name: (4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C21H20ClNO4/c1-27-12-6-11-23-18(15-9-5-10-16(22)13-15)17(20(25)21(23)26)19(24)14-7-3-2-4-8-14/h2-5,7-10,13,18,24H,6,11-12H2,1H3/b19-17+
• InChI Key: OUKMMKFUFWIXAI-HTXNQAPBSA-N
• Isomeric SMILES: COCCCN1C(/C(=C(/C2=CC=CC=C2)\O)/C(=O)C1=O)C3=CC(=CC=C3)Cl
• SMILES: COCCCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CC(=CC=C3)Cl

Description

(4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of (4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and cancer progression.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits anti-inflammatory and antioxidant effects by reducing the production of pro-inflammatory cytokines and reactive oxygen species. The compound has also been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, its limited solubility in water can pose challenges in certain experimental settings.

Future Directions

There are several future directions for the study of (4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione. One area of interest is the investigation of its potential use as a therapeutic agent for the treatment of neurodegenerative diseases. Further studies are also needed to elucidate its mechanism of action and identify potential targets for drug development. Additionally, the development of more efficient synthesis methods and analogs with improved properties is also an area of interest.

Synthesis Methods

The synthesis of (4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione involves the reaction of 3-chlorobenzaldehyde, 3-methoxypropylamine, and malonic acid in the presence of a catalyst. The resulting compound is purified through recrystallization and characterized using spectroscopic techniques.

Scientific Research Applications

(4E)-5-(3-chlorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione has potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. The compound has also been investigated for its potential use as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.